Cas no 494772-77-9 (Benzene, 4-bromo-2-chloro-1-[2-(2-methoxyethoxy)ethoxy]-)
494772-77-9 structure
Product Name:Benzene, 4-bromo-2-chloro-1-[2-(2-methoxyethoxy)ethoxy]-
CAS No:494772-77-9
MF:C11H14BrClO3
MW:309.584062099457
CID:1533574
PubChem ID:21914462
Update Time:2025-04-21
Benzene, 4-bromo-2-chloro-1-[2-(2-methoxyethoxy)ethoxy]- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 4-bromo-2-chloro-1-[2-(2-methoxyethoxy)ethoxy]-
- SCHEMBL1928573
- A1-29715
- 494772-77-9
- XNGCOMYLTXMGAM-UHFFFAOYSA-N
- 4-bromo-2-chloro-1-[2-(2-methoxyethoxy)ethoxy]benzene
- 4-Bromo-2-chloro-[2-(2-methoxyethoxy)ethoxy]benzene
- 4-Bromo-2-chloro-1-(2-(2-methoxyethoxy)ethoxy)benzene
-
- Inchi: 1S/C11H14BrClO3/c1-14-4-5-15-6-7-16-11-3-2-9(12)8-10(11)13/h2-3,8H,4-7H2,1H3
- InChI Key: XNGCOMYLTXMGAM-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=C(C=1)Cl)OCCOCCOC
Computed Properties
- Exact Mass: 307.98152
- Monoisotopic Mass: 307.98148g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 7
- Complexity: 183
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 27.7Ų
Experimental Properties
- PSA: 27.69
Benzene, 4-bromo-2-chloro-1-[2-(2-methoxyethoxy)ethoxy]- Related Literature
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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